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Compound of Interest

Compound Name:
3-MERCAPTO-3-METHYL-1-

HEXANOL

Cat. No.: B149205 Get Quote

This guide provides immediate, essential safety and logistical information for handling 3-
MERCAPTO-3-METHYL-1-HEXANOL in a laboratory setting. Adherence to these procedures

is critical for ensuring the safety of all personnel and minimizing environmental impact.

Personal Protective Equipment (PPE)
When handling 3-MERCAPTO-3-METHYL-1-HEXANOL, the following personal protective

equipment is mandatory to prevent exposure.[1]

PPE Category Specification

Eye Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by OSHA.

[1]

Hand Protection Wear compatible chemical-resistant gloves.[1]

Respiratory Protection
Use a NIOSH/MSHA or European Standard EN

149 approved respirator.[1]

Body Protection

Wear appropriate protective clothing and

chemical-resistant gloves to prevent skin

exposure.[1]
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Handling and Storage
Proper handling and storage are crucial to maintain the chemical's integrity and prevent

accidental exposure.

Handling:

Avoid all contact with skin, eyes, and clothing.[1]

Do not ingest or inhale the substance.[1]

Prevent prolonged or repeated exposure.[1]

Ensure adequate ventilation, such as working in a chemical fume hood.[2]

Wash hands thoroughly after handling.[1]

Contaminated clothing should be removed and washed before reuse.[1]

Storage:

Keep the container tightly closed when not in use.[1]

Store in a cool, dry, and well-ventilated area.[3]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Emergency Procedures
In the event of an exposure or spill, follow these first-aid and emergency measures.

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, administer artificial

respiration and seek immediate medical attention.[1][2]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes. Remove contaminated clothing and shoes. Seek medical attention.[1]

[2]
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In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

holding the eyelids open. Consult an ophthalmologist.[1][2]

If Swallowed: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention. Never give anything by mouth to an unconscious person.[2]

Spill Management:

Ensure adequate ventilation and evacuate personnel to a safe area.[2]

Use personal protective equipment during cleanup.[2]

For small spills, absorb with an inert material such as sand or vermiculite.[4][5]

Collect the absorbed material into a suitable, closed container for disposal.[2][4]

Prevent the spill from entering drains or waterways.[1][2]

Disposal Plan
All waste containing 3-MERCAPTO-3-METHYL-1-HEXANOL must be treated as hazardous

waste.

Waste Collection:

Liquid Waste: Collect all unused or waste 3-MERCAPTO-3-METHYL-1-HEXANOL in a

designated, properly labeled, and sealed container.[5]

Solid Waste: Contaminated materials such as gloves, absorbent pads, and pipette tips must

be collected in a separate, clearly labeled container for solid hazardous waste.[5]

Disposal Method:

The primary recommended method of disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[1]

Alternatively, dispose of the waste through a licensed hazardous waste disposal company.[5]
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Do not dispose of this chemical down the drain.[5]

Quantitative Data
The following table summarizes key quantitative information for 3-MERCAPTO-3-METHYL-1-
HEXANOL.

Property Value

Molecular Formula C7H16OS

Molecular Weight 148.27 g/mol [6]

Boiling Point 220.55 °C @ 760.00 mm Hg (estimated)[7]

Flash Point 189.00 °F / 87.20 °C (estimated)[7]

Vapor Pressure 0.023000 mmHg @ 25.00 °C (estimated)[7]

Water Solubility 1133 mg/L @ 25 °C (estimated)[7]

Safe Handling Workflow
The following diagram illustrates the standard operational workflow for handling 3-
MERCAPTO-3-METHYL-1-HEXANOL in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_6_Mercapto_1_hexanol.pdf
https://www.benchchem.com/product/b149205?utm_src=pdf-body
https://www.benchchem.com/product/b149205?utm_src=pdf-body
https://cymitquimica.com/products/TR-M257595/3-mercapto-3-methyl-1-hexanol/
https://www.thegoodscentscompany.com/data/rw1600761.html
https://www.thegoodscentscompany.com/data/rw1600761.html
https://www.thegoodscentscompany.com/data/rw1600761.html
https://www.thegoodscentscompany.com/data/rw1600761.html
https://www.benchchem.com/product/b149205?utm_src=pdf-body
https://www.benchchem.com/product/b149205?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal Emergency Response

Review SDS

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Chemical Retrieval

Begin Work

Experimentation

Segregate Waste (Liquid & Solid)

Complete Experiment

Spill Containment

If Spill Occurs

First Aid

If Exposure Occurs

Decontaminate Glassware

Dispose of Hazardous Waste

Return to Storage or Clean Area

End of Process

Report Incident

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-MERCAPTO-3-METHYL-1-HEXANOL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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